2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3-(2-fluoroethoxy)benzoate
• InChI: InChI=1S/C13H12FNO5/c14-6-7-19-10-3-1-2-9(8-10)13(18)20-15-11(16)4-5-12(15)17/h1-3,8H,4-7H2
• InChI Key: MEXIZXRMWBVHLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC(=CC=C2)OCCF
• Molecular Formula: C13H12FNO5
• Molecular Weight: 281.24 g/mol

Description

2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate is a chemical compound that has garnered interest in various fields of scientific research due to its unique structure and potential applications. This compound is characterized by the presence of a pyrrolidine-2,5-dione ring and a benzoate moiety substituted with a 2-fluoroethoxy group. Its distinct chemical structure allows it to participate in a variety of chemical reactions, making it a valuable compound in synthetic chemistry and medicinal research.

Preparation Methods

The synthesis of 2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Pyrrolidine-2,5-dione Ring: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the 2-Fluoroethoxy Group: This step involves the substitution reaction where a suitable fluoroethoxy reagent is introduced to the benzoate moiety.

Coupling Reaction: The final step involves coupling the pyrrolidine-2,5-dione ring with the substituted benzoate under optimized conditions to yield the desired compound.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the fluoroethoxy group, leading to the formation of various substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in the study of reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including its role as an enzyme inhibitor or receptor modulator.

Medicine: Research explores its potential therapeutic applications, such as anticonvulsant properties and its use in drug development.

Industry: It is utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or modulate receptor activity, leading to its observed biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate can be compared with other similar compounds, such as:

2-(2,5-Dioxopyrrolidin-1-yl)-2-phenylacetamide: Known for its anticonvulsant properties.

N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide: Another compound with significant anticonvulsant activity.

2-(2,5-Dioxopyrrolidin-1-yl)-3-methoxypropanamide: Exhibits both anticonvulsant and antinociceptive properties.

The uniqueness of 2,5-Dioxopyrrolidin-1-yl 3-(2-fluoroethoxy)benzoate lies in its specific substitution pattern and the resulting chemical and biological properties, which differentiate it from other similar compounds.